Cas no 1227563-83-8 (2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile)

• Product Name: 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile
• CAS No: 1227563-83-8
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913793
• Update Time: 2025-10-25

2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(4-fluorophenyl)pyridine-5-acetonitrile
• 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-16-5-1-14(2-6-16)18-11-13(9-10-22)12-23-19(18)15-3-7-17(21)8-4-15/h1-8,11-12H,9H2
• InChI Key： VMRZADKGULTJEI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CC#N)=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile

Comprehensive Overview of 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile (CAS No. 1227563-83-8)

2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile (CAS No. 1227563-83-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique bis(4-fluorophenyl) and pyridine-5-acetonitrile moieties, exhibits versatile applications due to its structural properties. Researchers are increasingly exploring its potential in drug discovery, particularly as a kinase inhibitor scaffold or fluorescence probe precursor, aligning with the growing demand for targeted therapies and diagnostic tools.

The molecular structure of 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile features two 4-fluorophenyl groups attached to a central pyridine ring, with a cyanoethyl substituent at the 5-position. This arrangement enhances its electron-withdrawing capacity, making it valuable for designing electron-deficient aromatic systems. Such systems are pivotal in organic electronics, including OLED materials and photovoltaic cells, addressing the global push for sustainable energy solutions.

Recent studies highlight the compound’s role in cross-coupling reactions, where its halogenated aryl groups facilitate palladium-catalyzed transformations. This reactivity aligns with the pharmaceutical industry’s focus on C-H functionalization and late-stage diversification, strategies that streamline synthetic routes for complex molecules. Additionally, its nitrile group offers a handle for further derivatization, enabling the creation of heterocyclic libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1227563-83-8 is often synthesized via Suzuki-Miyaura coupling or nucleophilic aromatic substitution, methods widely discussed in green chemistry forums. Its fluorine atoms contribute to improved metabolic stability in drug candidates, a feature highly sought after in medicinal chemistry optimization. This property resonates with current trends in AI-driven drug design, where computational models prioritize fluorinated motifs for enhanced bioavailability.

Environmental and safety profiles of 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile are rigorously evaluated, given the emphasis on REACH compliance and sustainable chemical practices. While not classified as hazardous, proper handling protocols are recommended due to its nitrile functionality, reflecting broader industry standards for laboratory safety.

In material science, this compound’s π-conjugated system is exploited for developing non-linear optical materials (NLOs), a hotspot in nanotechnology research. Its potential in bioimaging applications is also under investigation, leveraging the fluorescence properties of pyridine derivatives—a topic frequently searched in academic databases like SciFinder and Reaxys.

Market analysts note rising demand for fluorinated building blocks like 1227563-83-8, driven by the expansion of biotech startups and contract research organizations (CROs). Patent filings reveal its incorporation in EGFR inhibitors and anticancer agents, underscoring its relevance in precision medicine—a trending topic in healthcare innovation.

To summarize, 2,3-Bis(4-fluorophenyl)pyridine-5-acetonitrile (CAS No. 1227563-83-8) bridges multiple disciplines, from pharmaceutical intermediates to advanced materials. Its adaptability to modern synthetic techniques and alignment with industry megatrends ensure its continued prominence in scientific literature and commercial applications.